Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Quantitative Data Summary of Anti-fibrotic

Effects

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S548408

Compound Focus: Omipalisib

CAS No.: 1086062-66-9

Get Quote

The table below summarizes key quantitative findings from pre-clinical and clinical studies demonstrating

Omipalisib's efficacy in reducing collagen synthesis.

Experimental
Model

Key Collagen/Fibrosis
Biomarkers Measured

Observed Effect of
Omipalisib

Dosing/Concentration

In Vitro:
Prolonged "Scar-
in-a-Jar" [1] [2]

Ex Vivo: Human
IPF Lung Slices

(3] [4]

In Vivo: Human
Phase 1 Trial (IPF
patients) [3] [4]

PRO-C1 (Type | Collagen),
PRO-C3 (Type lll), PRO-

C6 (Type VI), FBN-C
(Fibronectin)

Collagen synthesis

(measured by PRO-C1

ELISA)

Lung 18r_FDG uptake
(marker of metabolic

activity in fibrotic areas)

Concentration-
dependent reduction
of all elevated
biomarkers [1] [2]

Reduced collagen
synthesis [3] [4]

Exposure-dependent
reduction in glucose
uptake in fibrotic lung
regions [3] [4]

Detailed Experimental Protocols

0.1-10 pM

Information not specified

in sources

0.25mg, 1 mg, and 2 mg
(twice daily for 8 days)
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For researchers looking to replicate or understand these validation studies, here are the core methodologies

employed.

Prolonged "Scar-in-a-Jar" In Vitro Assay [1] [2]

This assay is designed to mimic the dense extracellular matrix environment and model fibrogenesis in vitro.

e Cell Culture: Primary human lung fibroblasts from healthy donors.
e Culture Conditions:

o Crowding Agent: Culture medium is supplemented with Ficoll to create a macromolecular
crowded environment, which accelerates and improves the fidelity of collagen deposition and
processing [2].

o Stimulation: Cells are stimulated with TGF-B1 (1 ng/mL) to induce differentiation into
myofibroblasts and drive ECM production [2].

o Duration: The assay is prolonged for 12 days to allow for robust ECM synthesis and correct
collagen processing [1] [2].

¢ Treatment: Test compounds (Omipalisib, Nintedanib, Pirfenidone) are added concurrently with TGF-
1 stimulation.

e Outcome Measurement: ECM synthesis is quantified over time (days 4, 8, 12) using specific ELISAs
that target neo-epitopes on the pro-peptides of newly synthesized collagen types (PRO-C1, PRO-C3,
PRO-C6) and fibronectin (FBN-C) in cell supernatants [1] [2].

Phase 1 Clinical Trial in IPF Patients [3]

This experimental medicine study was designed to confirm target engagement and pharmacodynamic

activity in humans.

¢ Study Design: A randomized, placebo-controlled, double-blind, repeat dose escalation study
(NCT01725139) [3].

e Participants: 17 subjects with IPF [3].
e Dosing: Omipalisib was administered orally at 0.25 mg, 1 mg, and 2 mg twice daily for 7-10 days
[3].
¢ Key Pharmacodynamic Assessments:
o Bronchoalveolar Lavage (BAL): BAL cells were analyzed for target engagement by
measuring the inhibition of phosphorylation of AKT (pAKT) and the ratio of PIP3/PIP2,
confirming PI3K/mTOR pathway suppression in the lung [3].
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o 18r.FDG PETICT Imaging: Scans were performed pre- and post-dosing to measure glucose
metabolism in fibrotic lung areas. A reduction in uptake signals a decrease in metabolic activity
of fibrotic tissue, serving as a pharmacodynamic biomarker of Omipalisib's activity [3] [4].

Mechanism of Action: Targeting the PIBK/ImTOR
Pathway

Omipalisib exerts its anti-fibrotic and collagen-suppressing effects by dually inhibiting a central pro-fibrotic

signaling pathway. The following diagram illustrates this mechanism and the experimental workflow from

the "Scar-in-a-Jar" assay.

4 Omipalisib Mechanism of Action R (In Vitro Validation: Scar-in-a-Jar Workﬂow\
EFGF-Bl Stimulatiora Omipalisib (PI3K/mTOR Inhibitor)
Inhibits
-
J
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Key Conclusions for Researchers

¢ Validated Efficacy: Omipalisib has demonstrated a consistent, concentration-dependent ability to
reduce the synthesis of multiple collagen types (I, Ill, and VI) in robust, disease-relevant in vitro
models of fibrosis [1] [2].

e Confirmed Target Engagement: The Phase 1 trial in IPF patients is critical as it moves beyond in
vitro data, proving that orally dosed Omipalisib successfully engages the PI3K/mTOR target not only
systemically but directly in the human lung [3] [4].

e Favorable Comparison: In the "Scar-in-a-Jar" model, Omipalisib showed a broad suppressive
effect on TGF-B1-induced biomarkers, performing comparably to or, in the case of a-SMA
suppression, more broadly than the approved therapy Pirfenidone [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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